1-[4-(2-Methylpropyl)phenyl]ethyl acetate

• CAS RN: 138948-58-0
• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 1-[4-(2-methylpropyl)phenyl]ethyl acetate
• InChI: InChI=1S/C14H20O2/c1-10(2)9-13-5-7-14(8-6-13)11(3)16-12(4)15/h5-8,10-11H,9H2,1-4H3
• InChI Key: XJQCNYKZEMUABS-UHFFFAOYSA-N
• SMILES: CC(C)CC1=CC=C(C=C1)C(C)OC(=O)C
• synonyms: Benzenemethanol, -alpha--methyl-4-(2-methylpropyl)-, acetate (9CI)

Description

1-[4-(2-Methylpropyl)phenyl]ethyl acetate, also known as isoamyl phenylacetate, is an organic compound that belongs to the class of esters. It is commonly used in the fragrance and flavor industry due to its sweet and floral aroma, which resembles that of jasmine.

Mechanism of Action

The mechanism of action of 1-[4-(2-Methylpropyl)phenyl]ethyl acetate is not well understood. However, it is believed to interact with olfactory receptors in the nasal cavity, which are responsible for detecting and processing odors. This interaction results in the perception of a sweet and floral aroma.
Biochemical and Physiological Effects
1-[4-(2-Methylpropyl)phenyl]ethyl acetate has not been extensively studied for its biochemical and physiological effects. However, it is generally considered safe for use in food and cosmetic products. It is not known to have any significant toxicological effects or adverse reactions.

Advantages and Limitations for Lab Experiments

1-[4-(2-Methylpropyl)phenyl]ethyl acetate has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a popular choice for fragrance and flavor research. Additionally, it has a well-defined aroma profile, which allows for accurate and consistent results.
However, there are also limitations to its use in lab experiments. The aroma of 1-[4-(2-Methylpropyl)phenyl]ethyl acetate can be influenced by several factors, such as temperature, humidity, and pH. This can make it difficult to obtain consistent results across different experiments. Additionally, the aroma of 1-[4-(2-Methylpropyl)phenyl]ethyl acetate can be affected by other compounds present in the test sample, which can make it challenging to isolate and study its specific effects.

Future Directions

There are several future directions for research on 1-[4-(2-Methylpropyl)phenyl]ethyl acetate. One area of interest is the development of new synthetic methods for producing this compound. This could lead to more efficient and cost-effective production methods, as well as the development of new derivatives with unique aroma profiles.
Another area of interest is the study of the biochemical and physiological effects of 1-[4-(2-Methylpropyl)phenyl]ethyl acetate. This could lead to a better understanding of its safety and potential health benefits, as well as the development of new applications in the food and pharmaceutical industries.
Conclusion
In conclusion, 1-[4-(2-Methylpropyl)phenyl]ethyl acetate is an organic compound with a sweet and floral aroma that is commonly used in the fragrance and flavor industry. It can be synthesized through the esterification of 1-[4-(2-Methylpropyl)phenyl]ethyl acetate alcohol and phenylacetic acid and has several advantages and limitations for use in lab experiments. While its mechanism of action and biochemical and physiological effects are not well understood, there are several future directions for research on this compound that could lead to new applications and insights.

Synthesis Methods

1-[4-(2-Methylpropyl)phenyl]ethyl acetate can be synthesized through the esterification of 1-[4-(2-Methylpropyl)phenyl]ethyl acetate alcohol and phenylacetic acid. The reaction is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid, and occurs under reflux conditions. The resulting product is then purified through distillation or recrystallization.

Scientific Research Applications

1-[4-(2-Methylpropyl)phenyl]ethyl acetate has been extensively studied for its potential applications in the fragrance and flavor industry. It is commonly used as a flavoring agent in food products, such as candies, baked goods, and beverages. Additionally, it is used in the production of perfumes, soaps, and cosmetics due to its pleasant aroma.